Cas no 1225902-38-4 (5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid)

• Product Name: 5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid
• CAS No: 1225902-38-4
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD16484086
• CID: 2618036
• PubChem ID: 52983979
• Update Time: 2025-06-12

5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid
• MFCD16484086
• DTXSID00680785
• 4,5'-Difluoro-2'-hydroxy[1,1'-biphenyl]-2-carboxylic acid
• 1225902-38-4
• 5-Fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%

• MDL： MFCD16484086
• Inchi： 1S/C13H8F2O3/c14-7-1-3-9(11(6-7)13(17)18)10-5-8(15)2-4-12(10)16/h1-6,16H,(H,17,18)
• InChI Key： KNUDHRSBHSQHSA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=C(C=CC=1O)F

Computed Properties

• Exact Mass: 250.04415044Da
• Monoisotopic Mass: 250.04415044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid

Comprehensive Overview of 5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid (CAS No. 1225902-38-4)

5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid (CAS No. 1225902-38-4) is a fluorinated aromatic compound with significant potential in pharmaceutical and material science applications. This compound, characterized by its dual fluorine substitutions and hydroxyl group, exhibits unique chemical properties that make it a subject of interest in modern research. Its molecular structure combines a benzoic acid backbone with a hydroxyphenyl moiety, enhancing its reactivity and versatility in synthetic pathways.

In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and metabolic stability, particularly in drug development. Researchers are increasingly focusing on 5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid as a potential intermediate for designing novel therapeutics, including anti-inflammatory and antimicrobial agents. Its fluorine atoms contribute to improved binding affinity and selectivity, addressing key challenges in targeted drug delivery.

The compound’s relevance extends to the field of organic electronics, where fluorinated aromatic systems are prized for their electron-withdrawing properties. This makes CAS No. 1225902-38-4 a candidate for developing advanced materials like organic light-emitting diodes (OLEDs) or photovoltaic cells. As sustainability becomes a global priority, the role of such high-performance materials in green technology is gaining traction, aligning with trends in eco-friendly innovation.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid, ensuring purity and consistency for industrial use. Quality control protocols emphasize the importance of low impurity levels, particularly for pharmaceutical-grade applications. This attention to detail reflects the compound’s growing commercial value and regulatory compliance requirements.

Frequently asked questions about CAS No. 1225902-38-4 include inquiries about its synthesis methods, solubility profiles, and thermal stability. These queries highlight the compound’s technical nuances and practical challenges in large-scale production. Addressing these concerns, recent studies have explored optimized catalytic processes to enhance yield while minimizing environmental impact—a response to the industry’s push for greener chemistry practices.

In summary, 5-fluoro-2-(5-fluoro-2-hydroxyphenyl)benzoic acid represents a convergence of pharmaceutical and material science advancements. Its structural features and functional groups offer multifaceted applications, from life-saving drugs to cutting-edge technology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across interdisciplinary fields.